molecular formula C20H20N8O14P2 · 2Na B1164616 Cyclic di-IMP (sodium salt)

Cyclic di-IMP (sodium salt)

Cat. No. B1164616
M. Wt: 704.3
InChI Key: JBHJGFWGJASJST-VEQUCWRQSA-L
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Description

Cyclic di-IMP (sodium salt) (c-di-IMP) is a synthetic second messenger structurally related to the bacterial second messengers cyclic di-GMP and cyclic di-AMP. C-di-IMP has adjuvant properties when co-administered with antigens in vitro and by mucosal routes in vivo. C-di-IMP enriches the population of MHC class I and II, CD80, CD86, CD40, and CD54 positive dendritic cells derived from murine bone marrow. It also stimulates macrophages at 500 ng/ml. Mice immunized with β-galactosidase (β-gal) plus c-di-IMP through the intranasal route show a humoral immune response, evidenced by an increase in IgG titers up to 2-fold compared to mice immunized with β-gal alone. Mice immunized with β-gal plus c-di-IMP also exhibit a Th1/Th2 response, indicating that the adjuvant activity of c-di-IMP leads to a cellular immune response as well.

Scientific Research Applications

1. Role in Mucosal Adjuvant Properties

Cyclic di-IMP (sodium salt), specifically bis-(3',5')-cyclic dimeric inosine monophosphate (c-di-IMP), exhibits potent adjuvant properties. It enhances immune responses when co-administered with antigens through mucosal routes, stimulating a mixed T(H)1/T(H)2/T(H)17 response and strong in vivo CTL responses. This feature suggests its potential in developing mucosal vaccination strategies (Libanova et al., 2010).

2. Biotechnological Production

Cyclic di-IMP, along with other nucleotides like IMP and GMP, is significantly used as a flavor enhancer in food additives and has antioxidant, neuroprotective, cardiotonic, and immunomodulatory properties. Its industrial production is mainly achieved through microbial fermentation using microorganisms like Corynebacterium, Bacillus, or Escherichia coli. This application highlights the compound's role in the biotechnological industry (Ledesma-Amaro et al., 2013).

properties

Product Name

Cyclic di-IMP (sodium salt)

Molecular Formula

C20H20N8O14P2 · 2Na

Molecular Weight

704.3

InChI

InChI=1S/C20H22N8O14P2.2Na/c29-11-13-7(39-19(11)27-5-25-9-15(27)21-3-23-17(9)31)1-37-43(33,34)42-14-8(2-38-44(35,36)41-13)40-20(12(14)30)28-6-26-10-16(28)22-4-24-18(10)32;;/h3-8,11-14,19-20,29-30H,1-2H2,(H,33,34)(H,35,36)(H,21,23,31)(H,22,24,32);;/q;2*+1/

InChI Key

JBHJGFWGJASJST-VEQUCWRQSA-L

SMILES

[H][C@@]([C@@]1([H])CO2)([C@@H](O)[C@H](N3C=NC4=C3N=CNC4=O)O1)OP(OC[C@]5([H])[C@@]([C@@H](O)[C@H](N6C(N=CNC7=O)=C7N=C6)O5)([H])OP2([O-])=O)([O-])=O.[Na+].[Na+]

synonyms

c-di-IMP; Cyclic di-inosine monophosphate

Origin of Product

United States

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